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Erinacine C Biosynthesis Pathway and Key Enzymes

Erinacine C is a cyathane diterpenoid with a characteristic 5/6/7 tricyclic core structure, biosynthesized via
a complex pathway [1]. The pathway begins with a common precursor and involves several characterized

enzymes [2] [3] [4].
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Figure 1: Proposed core biosynthetic pathway for Erinacine C. Key enzymatic steps are highlighted, based
on gene characterizations from heterologous expression studies [3]. The conversion from Erinacine P to

Erinacine C involves multiple tailoring steps, some of which may be non-enzymatic [3].

Experimental Protocols for Pathway Investigation

Liquid Culture of H. erinaceus Mycelia

This protocol is adapted from methods used to study the influence of substrate on erinacine content [2].

¢ Seed Culture Preparation:
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o Inoculum: Transfer three fully colonized agar wedges (approx. 0.5 cm? each) from a malt
extract yeast agar plate (40 g/L barley malt extract, 27 g/L agar, 2 g/L yeast extract).

o Medium: Inoculate into 2 L of sterile liquid broth (40 g/L barley malt extract, 2 g/L yeast extract,
1 g/L CaS0a) in a 2.8 L flask.

o Culture Conditions: Incubate at 150 rpm at room temperature for 21 days.

¢ Experimental Cultures:

o Media Formulations: Prepare either Complex Media (12 g/L dextrose, 5 g/L oatmeal, 1.5 g/L
CaCO0:s, 0.5 g/L (NH4)2S0a4, 0.5 g/L lactalbumin enzymatic hydrolysate) or Minimal Media (12
g/L barley malt extract, 0.66 g/L NHaNOs, 1 g/L CaSOa).

o Inoculation & Culture: Dispense 250 mL of medium into 500 mL Erlenmeyer flasks. Inoculate
each flask with 100 mL of seed culture. Incubate in a shaking water bath at 24 °C and 150 rpm
for 21 days.

o Harvesting: Separate mycelia from culture broth by filtration. Flash-freeze mycelial samples in
liquid nitrogen and store at -80 °C for RNA extraction, or lyophilize for metabolite analysis.

Heterologous Reconstruction in Yeast

This strategy enables efficient production and pathway engineering [3].

e Strain Engineering:

o Use a Saccharomyces cerevisiae base strain engineered for high geranylgeranyl
pyrophosphate (GGPP) production.

o Integrate cDNA of key eri genes (e.g., eriG, eril, eriC, eriA, eriM, eril) into the yeast
chromosome at specific sites (& or rDNA loci) using yeast promoters (e.g., PFBA1) and
terminators (e.g., TADH1).

o Co-express ncpR1 (encoding a native yeast NADPH-cytochrome P450 reductase) to support
P450 enzyme function.

e Fermentation and Analysis:

o Culture transformants in appropriate selective medium.
o Extract metabolites from the broth and analyze via HPLC-MS to detect and quantify pathway
intermediates and final products like erinacine C.

Genomic and Transcriptomic Analysis
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This approach identifies and studies the expression of biosynthetic genes [1].

« DNAJ/RNA Extraction: Extract high-quality genomic DNA and total RNA from flash-frozen mycelial
and fruiting body tissues.

e Sequencing & Assembly: Sequence the genome using Illumina technology. For transcriptomics,
prepare RNA-seq libraries from different tissues (e.g., mycelia, fruiting body) and sequence.

¢ Bioinformatic Analysis:

o Gene Prediction: Predict gene models from the assembled genome.

o Cluster Identification: Manually scan regions ~20 kb upstream and downstream of predicted
GGPPS genes to locate the biosynthetic gene cluster. Software like antiSMASH can also be
used.

o Differential Expression: Map RNA-seq reads to the genome and calculate gene expression
levels (e.g., FPKM). Identify genes differentially expressed between mycelia and fruiting body.

Quantitative Data on Erinacine Production

Research shows that erinacine production is highly dependent on fungal strain, tissue type, and cultivation

conditions.

Factor Observation Significance /| Quantitative Finding Source
Tissue Erinacines are primarily Gene expression (eri genes) is [2] [5]
Specificity produced in the mycelium; consistently downregulated in the fruit

generally not detected inthe  body compared to the mycelium.

fruiting body.
Substrate The type of liquid media Complex media yielded higher erinacine [2]
Influence significantly alters the profile C content, while Minimal media yielded

of erinacines produced. greater erinacine Q.
Strain Different Hericium species H. coralloides produced the greatest [4]
Variation (in and strains show distinct concentrations of erinacine A and P. One
Mycelia) erinacine production profiles. H. erinaceus strain showed the highest

erinacine C production.

Additive Co-supplementation with Caused an 83-100% reduction in mycelial  [4]
Impact glucose and polysorbate 80 in  erinacine A, C, and P for most strains, but

submerged cultures.
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Factor Observation Significance /| Quantitative Finding Source

increased secretion of some erinacines
into the culture medium for specific strains.

Key Genes and Enzymes in the Cluster

The biosynthetic gene cluster for erinacines contains several key enzymes. The table below lists core genes

with characterized or predicted functions based on heterologous expression and bioinformatic studies [2] [3]

[1].

Gene Protein Family Function in Erinacine C Biosynthesis

eriE Geranylgeranyl pyrophosphate Produces the universal diterpenoid precursor,
synthase (GGPPS) GGPP.

eriG UbiA-type terpene synthase / Catalyzes the formation of the core 5/6/7
Cyathane synthase cyathane tricyclic skeleton from GGPP.

eril, Cytochrome P450 Perform site-specific hydroxylations and

eriC,eriA monooxygenases oxidations on the cyathane core.

eriM FAD-dependent oxidase Key for forming the a,B-unsaturated aldehyde

group, a critical structural feature.

eril Glycosyltransferase Catalyzes the attachment of a xylose sugar
moiety to the aglycone.

eriB, eriH NAD(P) oxidoreductases Predicted to be involved in redox reactions during
tailoring steps.

Applications and Future Perspectives

The investigation of erinacine C biosynthesis is primarily driven by its significant neuroprotective and

neurotrophic properties, making it a lead compound for neurodegenerative disease research and drug
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development [6] [5].

¢ Heterologous Production: Reconstituting the pathway in engineered yeast provides a sustainable
and scalable production platform, overcoming the low yields from native fungal cultivation and
complex chemical synthesis [3] [5].

e Combinatorial Biosynthesis: This approach allows for the generation of "non-natural” cyathane
analogues by shuffling genes from different clusters or introducing substrate promiscuous enzymes,
expanding the library of compounds for bioactivity screening [3].

¢ Strain and Process Optimization: Understanding how substrate composition and additives like
polysorbate 80 affect the pathway enables the development of optimized cultivation strategies to
enhance the yield of specific, desirable erinacines like erinacine C [2] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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